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Compound of Interest

Compound Name: Trisodium HEDTA

Cat. No.: B7802412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

synthesis of Trisodium HEDTA (Trisodium N-(2-hydroxyethyl)ethylenediamine-N,N',N'-

triacetate), a versatile chelating agent with significant applications across various scientific and

industrial domains. This document delves into the detailed methodologies for its synthesis,

presents key quantitative data in a structured format, and offers visualizations to elucidate its

chemical structure and manufacturing process.

Chemical Structure and Properties
Trisodium HEDTA is the trisodium salt of N-(2-hydroxyethyl)ethylenediamine-N,N',N'-triacetic

acid (HEDTA). Its structure features a central ethylenediamine backbone with a hydroxyethyl

group and three acetate groups attached to the nitrogen atoms. This configuration imparts

strong metal-ion-chelating properties, forming stable, water-soluble complexes with a wide

range of polyvalent metal ions.

The molecular formula for Trisodium HEDTA is C₁₀H₁₅N₂Na₃O₇, and its IUPAC name is

trisodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(2-hydroxyethyl)amino]acetate.[1] It is also

known by various synonyms, including Versenol, Hamp-ol, and Perma Kleer 80.[1]

Below is a diagram illustrating the chemical structure of the HEDTA anion.
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Caption: Chemical structure of the HEDTA anion.

Table 1: Physicochemical Properties of Trisodium HEDTA

Property Value

CAS Number 139-89-9[1]

Molecular Weight 344.20 g/mol [1]

Appearance White crystalline powder[2]

Odor Odorless[2]

Solubility in Water Soluble[2]

Melting Point 288 °C (decomposes)[1]

pH (1% aqueous solution) 7 - 9[2]

Synthesis of Trisodium HEDTA
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The synthesis of Trisodium HEDTA is a multi-step process that involves the formation of the

HEDTA ligand followed by its neutralization to the trisodium salt. While specific industrial

protocols are often proprietary, the general chemical pathways are well-established. The

primary methods for synthesizing the aminopolycarboxylic acid backbone are the

carboxymethylation of an amine using either chloroacetic acid or the Strecker synthesis with

cyanide and formaldehyde.

A common laboratory and industrial synthesis route for Trisodium HEDTA can be summarized

in the following conceptual stages:

Hydroxyethylation of Ethylenediamine: The process begins with the reaction of

ethylenediamine with ethylene oxide to introduce a hydroxyethyl group, forming N-(2-

hydroxyethyl)ethylenediamine.

Carboxymethylation: The N-(2-hydroxyethyl)ethylenediamine is then reacted with a

carboxymethylating agent, such as sodium chloroacetate in an alkaline medium, to add the

three acetate groups.

Neutralization and Isolation: The resulting HEDTA is then neutralized with a stoichiometric

amount of sodium hydroxide to form Trisodium HEDTA. The final product is typically

isolated and purified by crystallization.

Below is a workflow diagram illustrating the general synthesis pathway.
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Trisodium HEDTA Synthesis Pathway
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Caption: Generalized workflow for the synthesis of Trisodium HEDTA.

Detailed Experimental Protocol (Illustrative)
The following protocol is a generalized representation and may require optimization based on

specific laboratory or industrial conditions.

Materials:

Ethylenediamine

Ethylene Oxide

Sodium Chloroacetate
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Sodium Hydroxide

Hydrochloric Acid (for pH adjustment if necessary)

Deionized Water

Procedure:

Step 1: Synthesis of N-(2-hydroxyethyl)ethylenediamine:

In a reaction vessel equipped with a stirrer, cooling system, and addition funnel, charge

ethylenediamine.

Slowly add ethylene oxide to the ethylenediamine, maintaining the temperature between

30-40°C. The reaction is exothermic and requires careful temperature control.

After the addition is complete, continue stirring for 1-2 hours to ensure the reaction goes to

completion.

The crude N-(2-hydroxyethyl)ethylenediamine can be purified by vacuum distillation.

Step 2: Synthesis of HEDTA (Carboxymethylation):

Prepare an aqueous solution of sodium chloroacetate.

In a separate reaction vessel, dissolve N-(2-hydroxyethyl)ethylenediamine in water and

add a concentrated solution of sodium hydroxide to maintain a pH above 10.

Slowly add the sodium chloroacetate solution to the N-(2-hydroxyethyl)ethylenediamine

solution, maintaining the temperature at 60-80°C. The pH should be continuously

monitored and maintained in the alkaline range by the addition of sodium hydroxide.

After the addition is complete, the reaction mixture is typically heated for several hours to

drive the carboxymethylation to completion.

Step 3: Formation of Trisodium HEDTA and Purification:

Cool the reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7802412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully add a stoichiometric amount of a concentrated sodium hydroxide solution to the

HEDTA solution to achieve a final pH in the range of 7-9.[2]

The resulting solution of Trisodium HEDTA can be concentrated by evaporation of water.

The product is then purified by crystallization. This involves dissolving the crude product in

a minimal amount of hot water and allowing it to cool slowly, which causes the pure

Trisodium HEDTA to crystallize out, leaving impurities in the mother liquor.[3]

The crystals are then filtered, washed with a small amount of cold water or a suitable

solvent, and dried under vacuum.

Table 2: Typical Reaction Parameters for Trisodium HEDTA Synthesis

Parameter Value/Range

Hydroxyethylation Temperature 30 - 40 °C

Carboxymethylation Temperature 60 - 80 °C

Carboxymethylation pH > 10

Final Product pH 7 - 9[2]

Characterization and Quality Control
The purity and identity of the synthesized Trisodium HEDTA can be confirmed through various

analytical techniques.

Titration: Potentiometric titration can be used to determine the purity and the number of

acidic protons in the HEDTA molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups present in the molecule, such as the hydroxyl (-OH), amine (-N-H), and carboxylate (-

COO⁻) groups, confirming the structure of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

provide detailed information about the molecular structure and purity of the compound.
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Elemental Analysis: This technique determines the percentage composition of carbon,

hydrogen, nitrogen, and sodium, which can be compared to the theoretical values for

Trisodium HEDTA.

Table 3: Analytical Data for Trisodium HEDTA Characterization

Analysis Expected Result

Purity (by titration) > 98%

Iron (Fe) content < 80 ppm

Heavy metals (as Pb) < 10 ppm

Applications in Research and Drug Development
Trisodium HEDTA's strong chelating ability makes it a valuable component in numerous

applications within research and the pharmaceutical industry.

Stabilizer in Formulations: It is used to chelate metal ions that can catalyze the degradation

of active pharmaceutical ingredients (APIs), thereby enhancing the stability and shelf-life of

drug products.

Metal Ion Scavenging: In biopharmaceutical processes, it can be used to remove trace metal

ions that may interfere with protein stability or enzymatic reactions.

Analytical Chemistry: It serves as a complexometric titrant for the determination of metal ion

concentrations in various samples.

Contrast Agents: Derivatives of HEDTA and other aminopolycarboxylic acids are investigated

for use as ligands in MRI contrast agents.

Conclusion
This technical guide has provided a detailed overview of the structure, properties, and

synthesis of Trisodium HEDTA. The synthesis involves a multi-step process requiring careful

control of reaction conditions to achieve a high-purity product. The strong chelating properties

of Trisodium HEDTA make it an indispensable tool in various scientific and industrial
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applications, particularly in stabilizing formulations and controlling metal ion activity. The

provided experimental framework and characterization methods offer a solid foundation for

researchers and professionals working with this important chelating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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